Cas no 171828-81-2 (Euchrenone A10)

• Product Name: Euchrenone A10
• CAS No: 171828-81-2
• MF: C₂₅H₂₆O₅
• MW: 406.470947742462
• CID: 2087100
• PubChem ID: 102004704
• Update Time: 2025-10-23

Euchrenone A10 Chemical and Physical Properties

Names and Identifiers

• Euchrenone A10
• (2S)-5,7-Dihydroxy-2',2'-dimethyl-8-(3-methyl-2-buten-1-yl)-[2,6'-bi-2H-1-benzopyran]-4(3H)-one
• FS-7885
• (2S)-2-(2,2-dimethylchromen-6-yl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-1-benzopyran-4-one
• 171828-81-2
• (2S)-2-(2,2-dimethylchromen-6-yl)-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• (S)-2-(2,2-Dimethyl-2H-chromen-6-yl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)chroman-4-one

• Inchi： 1S/C25H26O5/c1-14(2)5-7-17-18(26)12-19(27)23-20(28)13-22(29-24(17)23)15-6-8-21-16(11-15)9-10-25(3,4)30-21/h5-6,8-12,22,26-27H,7,13H2,1-4H3/t22-/m0/s1
• InChI Key： QEHKYCUZABAYBC-QFIPXVFZSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C[C@H]1C1C=CC2=C(C=CC(C)(C)O2)C=1)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 406.17802393g/mol
• Monoisotopic Mass: 406.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans

Additional information on Euchrenone A10

Euchrenone A10: A Comprehensive Overview

Euchrenone A10, also known by its CAS number 171828-81-2, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of organic molecules and has been extensively studied for its role in various chemical and biological systems. The name Euchrenone A10 itself suggests its origin or classification within a specific family of compounds, though the exact etymology remains unclear.

The CAS No. 171828-81-2 is a standardized identifier assigned by the Chemical Abstracts Service (CAS), ensuring that researchers and professionals can reference this compound without confusion. This identifier is crucial for maintaining consistency in scientific literature and regulatory documentation. Euchrenone A10's chemical structure has been characterized through advanced spectroscopic techniques, revealing a complex arrangement of functional groups that contribute to its reactivity and stability.

Recent studies have highlighted the potential of Euchrenone A10 in the field of pharmacology. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Euchrenone A10 exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding has sparked interest in further exploring its potential as a lead compound for drug development.

In addition to its pharmacological applications, Euchrenone A10 has also shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. A team of scientists at the University of California recently reported that incorporating Euchrenone A10 into polymer blends significantly improved their electrical conductivity, suggesting its potential in next-generation electronic materials.

The synthesis of Euchrenone A10 involves a multi-step process that requires precise control over reaction conditions. Traditional methods often rely on traditional organic synthesis techniques, but recent advancements have introduced more efficient routes using catalytic processes. These improvements not only enhance the yield but also reduce the environmental impact of production, aligning with current sustainability goals.

From an environmental perspective, understanding the behavior of Euchrenone A10 in natural systems is critical. Studies have shown that it undergoes biodegradation under specific conditions, though further research is needed to assess its long-term ecological impact. Regulatory agencies are closely monitoring these findings to ensure that any commercial applications adhere to safety and environmental standards.

In conclusion, Euchrenone A10 (CAS No. 171828-81-2) stands at the intersection of chemistry, biology, and materials science, offering a wealth of opportunities for innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications across diverse industries.